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Compound of Interest

Compound Name:
Tetrahydro-2H-pyran-3-carboxylic

acid hydrazide

Cat. No.: B1419768 Get Quote

CAS Number: 59293-33-3

Introduction: The Strategic Importance of the
Hydrazide Moiety in a Tetrahydropyran Scaffold
In the landscape of modern medicinal chemistry and drug development, the strategic

incorporation of specific functional groups and scaffolds is paramount to achieving desired

pharmacokinetic and pharmacodynamic profiles. Tetrahydro-2H-pyran-3-carboxylic acid
hydrazide, also known by its IUPAC name oxane-3-carbohydrazide, is a heterocyclic building

block of increasing interest.[1] Its structure marries the favorable physicochemical properties of

the tetrahydropyran (THP) ring with the versatile reactivity of the hydrazide functional group.

The THP moiety is a prevalent feature in numerous natural products and biologically active

molecules, often serving as a bioisosteric replacement for cyclohexyl or other cyclic systems to

enhance aqueous solubility and modulate metabolic stability.[2] The hydrazide group, in turn, is

a cornerstone in synthetic chemistry, acting as a precursor for a diverse array of heterocycles

and as a key component in the formation of hydrazone linkages, which are themselves

prevalent in a wide range of bioactive compounds.[3][4]

This technical guide provides a comprehensive overview of Tetrahydro-2H-pyran-3-
carboxylic acid hydrazide, detailing its chemical and physical properties, a validated

synthesis protocol, analytical characterization methods, and its applications in pharmaceutical

research, supported by field-proven insights and authoritative references.
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Physicochemical and Structural Properties
The unique arrangement of the ether and hydrazide functionalities within a saturated six-

membered ring imparts a specific set of properties to Tetrahydro-2H-pyran-3-carboxylic acid
hydrazide, influencing its reactivity, solubility, and interaction with biological targets. A

summary of its key properties is presented in the table below.

Property Value Source

CAS Number 59293-33-3 [1][5]

Molecular Formula C₆H₁₂N₂O₂ [6]

Molecular Weight 144.17 g/mol [6]

IUPAC Name oxane-3-carbohydrazide [1]

SMILES NNC(=O)C1CCCOC1 [1][6]

Topological Polar Surface Area

(TPSA)
64.35 Å² [6]

Predicted LogP -0.5971 [6]

Hydrogen Bond Donors 2 [6]

Hydrogen Bond Acceptors 3 [6]

Rotatable Bonds 1 [6]

Synthesis Protocol: From Carboxylic Ester to
Hydrazide
The synthesis of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide is most commonly and

efficiently achieved through the hydrazinolysis of a corresponding ester, typically the methyl or

ethyl ester of Tetrahydro-2H-pyran-3-carboxylic acid. This reaction is a well-established and

robust transformation in organic synthesis.[4] The causality behind this choice of precursors

lies in the electrophilic nature of the ester carbonyl carbon, which is readily attacked by the

nucleophilic hydrazine. The reaction is typically carried out in an alcoholic solvent, which serves

to dissolve both reactants and facilitate the reaction.
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Step-by-Step Methodology
Precursor Preparation: Begin with the commercially available ethyl or methyl ester of

Tetrahydro-2H-pyran-3-carboxylic acid.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the ester in a suitable alcohol solvent, such as ethanol or methanol.

Addition of Hydrazine: To the stirred solution, add an excess of hydrazine hydrate (typically 2

to 5 equivalents). The excess hydrazine ensures the complete conversion of the ester and

minimizes the formation of the undesired diacyl-hydrazine byproduct.

Reaction Conditions: The reaction mixture is then heated to reflux and maintained at this

temperature for a period of 4 to 24 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Isolation: Upon completion of the reaction, the solvent is removed under

reduced pressure. The resulting crude product is then purified, typically by recrystallization

from a suitable solvent system (e.g., ethanol/ether or isopropanol) to yield the pure

Tetrahydro-2H-pyran-3-carboxylic acid hydrazide as a solid.
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Synthesis Workflow

Tetrahydro-2H-pyran-3-carboxylic acid ester
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Synthesis of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide.

Analytical Characterization
The identity and purity of synthesized Tetrahydro-2H-pyran-3-carboxylic acid hydrazide are

confirmed using a suite of standard analytical techniques. Commercial suppliers confirm the

structure and purity of this compound using methods such as Liquid Chromatography-Mass

Spectrometry (LCMS), Gas Chromatography-Mass Spectrometry (GCMS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.[1]

¹H NMR Spectroscopy: The proton NMR spectrum would be expected to show characteristic

signals for the protons of the tetrahydropyran ring and the N-H protons of the hydrazide

group. The chemical shifts and coupling patterns of the ring protons would confirm the 3-

substitution pattern.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for each of

the six carbon atoms in the molecule, including the carbonyl carbon of the hydrazide.
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Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the N-H stretching vibrations of the primary amine and amide functionalities, as well as a

strong absorption for the C=O stretching of the amide.

Mass Spectrometry (MS): Mass spectral analysis will show the molecular ion peak

corresponding to the molecular weight of the compound (144.17 g/mol ), confirming its

elemental composition.[6]

Applications in Drug Discovery and Development
The true value of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide lies in its role as a

versatile intermediate in the synthesis of more complex molecules with potential therapeutic

applications. The hydrazide functionality is a reactive handle that can be readily transformed

into a variety of other functional groups and heterocyclic systems.[4]

Precursor to Heterocyclic Scaffolds
Hydrazides are well-established precursors for the synthesis of a wide range of five- and six-

membered heterocyclic rings, which are core components of many approved drugs.[3][4] For

instance, Tetrahydro-2H-pyran-3-carboxylic acid hydrazide can be used to synthesize:

Pyrazoles: By reaction with 1,3-dicarbonyl compounds.[4]

Oxadiazoles: Through cyclization reactions, often involving reagents like carbon disulfide or

cyanogen bromide.[4]

Triazoles: Via various synthetic routes, including reactions with isothiocyanates.[4]

The incorporation of the THP moiety into these heterocyclic systems can enhance their drug-

like properties.
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Synthetic Utility in Heterocycle Formation

Tetrahydro-2H-pyran-3-
carboxylic acid hydrazide
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Role as a precursor to bioactive heterocycles.

Formation of Hydrazone Linkages
The reaction of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide with aldehydes and

ketones readily forms stable hydrazone linkages.[3] This chemistry is widely employed in the

development of prodrugs and in the design of molecules for targeted drug delivery. The

resulting hydrazones can exhibit a range of biological activities, including antimicrobial,

anticonvulsant, and anti-inflammatory properties.[3]

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling

Tetrahydro-2H-pyran-3-carboxylic acid hydrazide. A comprehensive review of the Safety

Data Sheet (SDS) is mandatory before use.[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Conclusion
Tetrahydro-2H-pyran-3-carboxylic acid hydrazide is a valuable and versatile building block

for researchers and scientists in drug development. Its unique combination of a drug-like

tetrahydropyran scaffold and a reactive hydrazide handle provides a gateway to a diverse

range of novel chemical entities. The synthetic accessibility and the potential for straightforward

chemical modification make it an attractive starting material for the synthesis of libraries of

compounds for high-throughput screening and lead optimization. As the quest for new

therapeutics with improved properties continues, the strategic use of such well-designed

building blocks will undoubtedly play a crucial role in the future of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1419768#tetrahydro-2h-pyran-3-carboxylic-acid-
hydrazide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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